Cas no 2171673-90-6 (tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2171673-90-6
• MF: C₁₈H₃₂N₂O₃
• MW: 324.458285331726
• CID: 5814598
• PubChem ID: 165587188
• Update Time: 2025-05-23

tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• EN300-1641556
• 2171673-90-6

• Inchi： 1S/C18H32N2O3/c1-17(2,3)23-16(21)20-12-18(13-20)15(19-9-10-22-18)11-14-7-5-4-6-8-14/h14-15,19H,4-13H2,1-3H3
• InChI Key： BMVDCBFRNKBINN-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCCCC2)C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 324.24129289g/mol
• Monoisotopic Mass: 324.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate: A Comprehensive Overview

tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate, with the CAS number 2171673-90-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a cyclohexane ring with a diazabicyclo framework. The presence of the tert-butyl group and the carboxylate moiety further enhances its chemical versatility, making it a valuable substrate for various synthetic transformations.

The synthesis of tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled the construction of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies and drug discovery.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The spirocyclic framework has been shown to exhibit interesting pharmacokinetic properties, including improved bioavailability and enhanced stability in physiological conditions. Researchers have explored its use as a precursor for developing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In terms of structural characterization, modern analytical techniques like NMR spectroscopy and X-ray crystallography have provided detailed insights into the molecular geometry of tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate. These studies have revealed that the compound adopts a rigid conformation due to the constraints imposed by the spirocyclic system, which is advantageous for designing molecules with specific binding affinities.

Recent studies have also highlighted the importance of this compound in understanding the relationship between molecular architecture and biological activity. For instance, computational modeling has demonstrated that the cyclohexane ring contributes significantly to the compound's ability to interact with protein targets through hydrophobic interactions and π–π stacking. This knowledge has paved the way for rational drug design strategies that leverage such structural features.

The development of efficient synthetic routes for tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate remains an active area of research. Innovations in transition metal-catalyzed cycloadditions and ring-closing metathesis have opened new avenues for constructing similar spirocyclic compounds with greater ease and scalability.

In conclusion, tert-butyl 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate stands as a prime example of how complex organic molecules can serve as powerful tools in advancing chemical science and therapeutic development. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future explorations into bioactive compounds.